1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol

• Molecular Formula: C11H16BrNO
• Molecular Weight: 258.15 g/mol
• IUPAC Name: 1-[1-(3-bromophenyl)ethylamino]propan-2-ol
• InChI: InChI=1S/C11H16BrNO/c1-8(14)7-13-9(2)10-4-3-5-11(12)6-10/h3-6,8-9,13-14H,7H2,1-2H3
• InChI Key: NDMYKRPJFLWFEB-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)C1=CC(=CC=C1)Br)O

Description

1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol is a propanolamine derivative characterized by a 3-bromophenyl group attached to an ethylamino chain, which is further linked to a propan-2-ol moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol typically involves the following steps:

Starting Materials: The synthesis begins with 3-bromophenylacetonitrile and 2-amino-1-propanol.

Reaction Conditions: The reaction is carried out under basic conditions, often using sodium or potassium hydroxide as the base.

Procedure: The 3-bromophenylacetonitrile is first reduced to 3-bromophenylethylamine using a reducing agent such as lithium aluminum hydride (LiAlH4). The resulting amine is then reacted with 2-amino-1-propanol under reflux conditions to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone using oxidizing agents such as pyridinium chlorochromate (PCC).

Reduction: The bromophenyl group can be reduced to a phenyl group using hydrogenation catalysts like palladium on carbon (Pd/C).

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: PCC, dichloromethane (DCM) as solvent, room temperature.

Reduction: Pd/C, hydrogen gas, ethanol as solvent, room temperature.

Substitution: Sodium iodide (NaI) in acetone, reflux conditions.

Major Products

Oxidation: 1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-one.

Reduction: 1-{[1-(Phenyl)ethyl]amino}propan-2-ol.

Substitution: 1-{[1-(3-Iodophenyl)ethyl]amino}propan-2-ol.

Scientific Research Applications

1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its interactions with beta-adrenergic receptors, which play a role in various physiological processes.

Industry: The compound can be used in the production of pharmaceuticals and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol involves the inhibition of beta-adrenergic receptors. By blocking these receptors, the compound prevents the activation of downstream signaling pathways that are typically triggered by epinephrine. This results in a decrease in heart rate and blood pressure, making it useful in the treatment of hypertension and other cardiovascular conditions.

Comparison with Similar Compounds

Structural Analogues with Aromatic Substitutions

1-(1H-Indol-4-yloxy)-3-{[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol

• Structure: Features an indolyloxy group and a 2-methoxyphenoxyethylamino chain.
• Activity: Demonstrates potent α1-adrenolytic activity (pA₂ = 8.8–9.2 in isolated rat vas deferens) due to the methoxyphenoxy group enhancing receptor binding .

1-((4-Chlorophenethyl)amino)propan-2-ol (CAS 847063-13-2)

• Structure : Substitutes bromine with chlorine on the phenyl ring.
• Activity : Used as an impurity in lorcaserin synthesis; chlorine’s smaller size and lower electronegativity compared to bromine may reduce steric hindrance and electronic effects, influencing receptor affinity .
• Comparison : Bromine’s higher molecular weight and lipophilicity in the target compound could enhance blood-brain barrier penetration or prolong metabolic half-life.

Ethyl 2-{[1-(3-Bromophenyl)ethyl]amino}acetate (CAS 1183967-62-5)

• Structure : Replaces propan-2-ol with an ethyl acetate group.
• Activity: Likely a prodrug due to the ester moiety, which may hydrolyze in vivo to release the active amino alcohol.
• Comparison : The propan-2-ol group in the target compound provides a hydroxyl for hydrogen bonding, critical for direct receptor interaction, unlike the ester’s transient activity .

Propanolamine Derivatives with Heterocyclic Motifs

Nadolol (CAS 42200-33-9)

• Structure: Contains a naphthyloxy group and tert-butylamino side chain.
• Activity: Non-selective β-blocker; the naphthyloxy group is pivotal for β-adrenoreceptor antagonism.
• Comparison: The target compound’s 3-bromophenyl group may shift selectivity toward α1-adrenoreceptors or serotonin receptors, depending on spatial alignment .

D2AAK6 and D2AAK7 (Indole Derivatives)

• Structure: 1-((2-(1H-Indol-3-yl)ethyl)amino)-3-(4-fluorophenoxy)propan-2-ol (D2AAK6) and its phenoxy analog (D2AAK7).
• Comparison : The indole ring in these compounds directs activity toward serotonin receptors, whereas the bromophenyl group in the target compound may favor adrenergic interactions .

Halogen-Substituted Derivatives

1-(3-Chlorophenyl)-3-(6-((1,7,7-trimethylbicyclo[2.2.1]heptan-2-yl)amino)phenyl)propan-1-ol

• Structure : Combines a chlorophenyl group with a bicyclic amine.
• Activity: Not explicitly stated, but bicyclic systems often enhance metabolic stability.
• Comparison: The target compound’s simpler ethylamino chain may improve synthetic accessibility but reduce conformational rigidity compared to bicyclic systems .

Biological Activity

1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol is a compound of significant interest due to its potential biological activities. This article explores its biological activity, particularly focusing on its interactions with various receptors and enzymes, as well as its potential therapeutic applications. The compound's unique structure, characterized by a bromophenyl group, influences its reactivity and biological interactions.

Chemical Structure and Properties

The molecular formula of 1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol is C$_9$H$_12$BrN, with a molecular weight of approximately 215.1 g/mol. The compound features a propanol backbone with a bromophenyl group at the ethyl position, which is critical for its biological activity.

Structural Characteristics

Property	Value
Molecular Formula	C$_9$H$_12$BrN
Molecular Weight	215.1 g/mol
Functional Groups	Amino, Alcohol
Bromine Position	3 (on phenyl ring)

Receptor Interaction

1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol has been investigated for its interaction with the β2-adrenergic receptor. This receptor is crucial in mediating various physiological responses, including bronchodilation and metabolic regulation. Studies suggest that this compound may act as a modulator of signaling pathways involving cAMP levels, which are pivotal in cellular responses to epinephrine and norepinephrine .

Enzyme Inhibition

Research indicates that the compound exhibits enzyme inhibition properties. It has been explored for its potential to inhibit specific enzymes involved in inflammatory pathways, suggesting possible applications in anti-inflammatory therapies. The exact mechanisms of action remain under investigation, but preliminary findings indicate that it may alter enzyme activity through direct binding or competitive inhibition .

Cytotoxicity and Anticancer Activity

In vitro studies have assessed the cytotoxic effects of 1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol against various cancer cell lines. The compound demonstrated significant cytotoxicity, with IC$_{50}$ values ranging from 13.95 µM to 15.74 µM against human cancer cell lines such as melanoma (HTB-140), colorectal adenocarcinoma (CaCo-2), and lung carcinoma (A549). Notably, it induced early apoptosis in a substantial percentage of treated cells .

Cytotoxicity Results

Cell Line	IC$_{50}$ (µM)	Apoptosis Induction (%)
HTB-140	13.95	28.6
CaCo-2	15.74	35.9
A549	14.74	16.2

Anti-inflammatory Potential

The compound's ability to inhibit interleukin-6 (IL-6) release indicates its potential in treating inflammatory conditions. In studies, treatment with 1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol resulted in a two-fold decrease in IL-6 secretion compared to controls . This suggests that the compound could be beneficial in managing diseases characterized by chronic inflammation.

Study on Cancer Cell Lines

A study evaluated the effects of various derivatives of phenethylamines, including 1-{[1-(3-Bromophenyl)ethyl]amino}propan-2-ol, on cancer cell lines. The findings highlighted its potent cytotoxic effects and the ability to induce apoptosis selectively in cancer cells while sparing normal cells .

In Vivo Studies

While most research has focused on in vitro assessments, preliminary in vivo studies are warranted to evaluate the pharmacokinetics and therapeutic efficacy of this compound in animal models of cancer and inflammation.